![molecular formula C23H24N2O5S B2975643 N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide CAS No. 898433-25-5](/img/structure/B2975643.png)
N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
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Description
N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C23H24N2O5S and its molecular weight is 440.51. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Screening
A study focused on the synthesis of a new series of ethylated sulfonamides incorporating the 1,4-benzodioxane moiety. These compounds were characterized and screened against various enzymes and bacterial strains, demonstrating good inhibitory effects on lipoxygenase and moderate inhibitory effects on acetylcholinesterase, butyrylcholinesterase, and α-glucosidase. Additionally, certain compounds showed good antibacterial properties. The interaction between the inhibitors and target enzymes was also observed through computational methods, correlating well with the experimental results (Irshad et al., 2016).
Pharmacological Evaluation
Another study reported the synthesis of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamide and its derivatives, showing moderate activity against butyrylcholinesterase and acetylcholinesterase, but promising activity against the lipoxygenase enzyme. Antimicrobial and hemolytic activities of these sulfonamides were also probed, revealing significant activity against selected bacterial and fungal species. Computational docking against enzymes further highlighted the potential of sulfonamides in enzyme inhibition (Irshad, 2018).
Design and Molecular Docking Studies
Further research involved the design, synthesis, biological evaluation, and molecular docking studies of sulfonamides possessing the 1,4-benzodioxane nucleus. These studies confirmed moderate to good activity against various enzymes and microbial species, emphasizing the potential therapeutic utility of these compounds. Hemolytic activity assessments were also conducted to evaluate their safety profile (Irshad et al., 2019).
properties
IUPAC Name |
N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O5S/c26-31(27,19-7-8-22-23(14-19)30-13-12-29-22)24-15-20(21-6-3-11-28-21)25-10-9-17-4-1-2-5-18(17)16-25/h1-8,11,14,20,24H,9-10,12-13,15-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLZZOUIZIGXFKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(CNS(=O)(=O)C3=CC4=C(C=C3)OCCO4)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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